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Compound of Interest

Compound Name: 2-Bromo-4-nitrophenol

Cat. No.: B183087 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety protocols, operational procedures, and disposal

plans for the handling of 2-Bromo-4-nitrophenol (CAS No: 5847-59-6). Given its hazardous

properties, including being harmful if swallowed and very toxic to aquatic life, adherence to

these guidelines is critical to ensure personnel safety and environmental protection.

Hazard Identification and Personal Protective Equipment
(PPE)
2-Bromo-4-nitrophenol is classified as an acute oral toxicant and poses a significant hazard

to the aquatic environment. Therefore, a stringent PPE protocol is mandatory for all personnel

handling this compound.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene,

or Viton™). Double gloving is

highly recommended.

To prevent skin contact and

absorption. Phenolic

compounds can penetrate

many common glove materials.

While specific breakthrough

times for 2-Bromo-4-

nitrophenol are not readily

available, selecting gloves with

high resistance to aromatic

and nitro compounds is a

critical precautionary measure.

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

and airborne particles that can

cause severe eye damage.

Standard safety glasses are

insufficient.

Skin and Body Protection

A lab coat worn over long-

sleeved clothing and closed-

toe shoes. For procedures with

a higher risk of splashes, a

chemical-resistant apron is

also required.

To minimize skin exposure to

the chemical.

Respiratory Protection

All handling of 2-Bromo-4-

nitrophenol powder must be

conducted in a certified

chemical fume hood. If a fume

hood is not available, a

NIOSH-approved respirator

with an organic vapor cartridge

and a P100 particulate filter is

mandatory.

To prevent inhalation of the

powdered compound, which

can cause respiratory irritation.

A dust mask, such as an N95,

may be sufficient for nuisance

exposures but a respirator with

an organic vapor cartridge is

recommended for higher-risk

procedures.

Operational Plan: Step-by-Step Handling Procedure
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A systematic workflow is essential to minimize the risk of exposure and contamination.

Experimental Workflow for Safe Handling

Preparation

Handling (Inside Fume Hood)

Cleanup and Decontamination

Post-Handling

Don all required PPE as specified in Table 1

Ensure fume hood is operational and certified

Gather and inspect all necessary equipment

Weigh the compound carefully to avoid dust generation

Perform all transfers and reactions within the fume hood

Keep the container tightly sealed when not in use

Decontaminate all surfaces and equipment

Segregate all contaminated waste into a labeled hazardous waste container

Doff PPE in the correct order to avoid cross-contamination

Wash hands thoroughly with soap and water
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Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 2-Bromo-4-nitrophenol.

Detailed Experimental Protocols
Preparation:

Before entering the laboratory, ensure all required PPE is donned correctly.

Verify the functionality of the chemical fume hood and that its certification is current.

Assemble all necessary glassware, spatulas, and other equipment within the fume hood to

minimize movement in and out of the containment area.

Handling:

When weighing the solid, use a tared container and handle it gently to prevent the

generation of airborne dust.

If dissolving the compound, add the solvent to the solid slowly to prevent splashing.

All manipulations of the compound, including transfers and reactions, must be performed

within the confines of the fume hood.

Cleanup:

Following the experimental procedure, decontaminate all surfaces that may have come

into contact with 2-Bromo-4-nitrophenol. A suitable cleaning agent, such as soap and

water, followed by a rinse with an appropriate solvent (e.g., ethanol or acetone), is

recommended. All cleaning materials must be disposed of as hazardous waste.

Segregate all waste, including contaminated gloves, wipes, and pipette tips, into a clearly

labeled hazardous waste container.

Emergency and Disposal Plans
In Case of Exposure
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Table 2: First-Aid Measures

Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing and

wash the affected skin with plenty of soap and

water for at least 15 minutes. If irritation

persists, seek medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.

Spill Response
In the event of a spill, the following steps should be taken:

Evacuate and Isolate: Immediately alert personnel in the area and restrict access to the spill

location.

Don PPE: Before any cleanup is attempted, don the appropriate PPE as detailed in Table 1,

with an emphasis on respiratory protection.

Contain and Clean:

For solid spills, carefully sweep the material to avoid generating dust and place it into a

labeled hazardous waste container.
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For solutions, absorb the spill with an inert material (e.g., vermiculite or sand) and place it

in a sealed, labeled hazardous waste container.

Decontaminate: Clean the spill area thoroughly with soap and water, followed by a solvent

rinse. All cleanup materials are to be disposed of as hazardous waste.

Disposal Plan
All waste containing 2-Bromo-4-nitrophenol must be treated as hazardous waste.

Waste Segregation: Collect all solid and liquid waste, including contaminated PPE and

cleaning materials, in a dedicated, leak-proof, and clearly labeled hazardous waste

container. The label should include the full chemical name and hazard symbols.

Storage: Store the sealed waste container in a designated and secure hazardous waste

accumulation area, away from incompatible materials.

Disposal: Contact your institution's Environmental Health and Safety (EHS) department or a

licensed hazardous waste disposal contractor to arrange for proper disposal in accordance

with all local, state, and federal regulations. Do not dispose of this chemical down the drain

or in regular trash.

Quantitative Data
While specific quantitative data for 2-Bromo-4-nitrophenol is limited in publicly available

literature, the following table summarizes key information.

Table 3: Quantitative Data for 2-Bromo-4-nitrophenol
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Property Value Source(s)

Molecular Formula C₆H₄BrNO₃

Molecular Weight 218.00 g/mol

Melting Point 111-115 °C

Appearance Powder

Glove Breakthrough Time

Data not available. Use gloves

rated for nitro and aromatic

compounds.

Occupational Exposure Limits

Not established. Adhere to the

principle of As Low As

Reasonably Achievable

(ALARA).

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
2-Bromo-4-nitrophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b183087#personal-protective-equipment-for-handling-
2-bromo-4-nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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